Cas no 30027-44-2 (Benzo[b]thiophene,dimethyl-)
Benzo[b]thiophene,dimethyl- structure
Product Name:Benzo[b]thiophene,dimethyl-
Benzo[b]thiophene,dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophene,dimethyl-
- 3,4-dimethyl-1-benzothiophene
- 3,4-Dimethylbenzo[b]thiophene
- Benzo(b)thiophene, dimethyl-
- SCHEMBL8404359
- DTXSID20184098
- 30027-44-2
- JJKNUCHFWIZBIA-UHFFFAOYSA-N
- Benzothiophene, 3,4-dimethyl
- Dimethylbenzo(b)thiophene
-
- Inchi: 1S/C10H10S/c1-7-4-3-5-9-10(7)8(2)6-11-9/h3-6H,1-2H3
- InChI Key: JJKNUCHFWIZBIA-UHFFFAOYSA-N
- SMILES: S1C=C(C)C2=C1C=CC=C2C
Computed Properties
- Exact Mass: 162.0504
- Monoisotopic Mass: 162.050321
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.2
- XLogP3: 3.7
Experimental Properties
- Density: 1.114
- Boiling Point: 270.2°Cat760mmHg
- Flash Point: 85.3°C
- Refractive Index: 1.635
- PSA: 0
Benzo[b]thiophene,dimethyl- Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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